
Proper Disposal of 3,5-Dibromo-4-
hydroxybenzoic Acid: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3,5-Dibromo-4-hydroxybenzoic

acid

Cat. No.: B194446 Get Quote

For Immediate Reference: In case of a spill or exposure to 3,5-Dibromo-4-hydroxybenzoic
acid, immediately consult the Safety Data Sheet (SDS) and follow emergency procedures. This

guide is intended for planning and operational purposes.

This document provides essential safety and logistical information for the proper disposal of

3,5-Dibromo-4-hydroxybenzoic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Key Safety and Hazard Information
3,5-Dibromo-4-hydroxybenzoic acid is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Toxic if swallowed (H301)[3]

Very toxic to aquatic life (H400)[3]
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Always handle this chemical with appropriate personal protective equipment (PPE) in a well-

ventilated area or fume hood.

Quantitative Data Summary
Property Value Source

Molecular Formula C₇H₄Br₂O₃ [1]

Molecular Weight 295.91 g/mol [1]

Appearance White to Off-White Solid [4]

Melting Point 261°C (lit.) [4]

Boiling Point Not available

Solubility
Sparingly soluble in DMSO,

slightly in Methanol
[4]

Density 2.228 g/cm³ [4]

GHS Hazard Statements
H301, H315, H319, H335,

H400
[1][3]

Experimental Protocol: Disposal of 3,5-Dibromo-4-
hydroxybenzoic Acid
This protocol outlines the step-by-step procedure for the safe disposal of 3,5-Dibromo-4-
hydroxybenzoic acid waste.

1.0 Personal Protective Equipment (PPE) and Safety Precautions

1.1. Wear appropriate PPE: This includes, but is not limited to, a lab coat, chemical-resistant

gloves (e.g., nitrile), and chemical safety goggles.[5] 1.2. Work in a designated area: All

handling and preparation for disposal should be conducted in a well-ventilated area, preferably

a certified chemical fume hood.[2][4] 1.3. Avoid dust generation: Handle the solid material

carefully to minimize the creation of dust.[3][6] 1.4. Have spill cleanup materials ready: Ensure

that a spill kit appropriate for solid chemical spills is readily accessible.
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2.0 Waste Collection and Segregation

2.1. Use a designated waste container: Collect all waste 3,5-Dibromo-4-hydroxybenzoic
acid, including contaminated materials (e.g., weighing paper, gloves), in a clearly labeled,

sealed, and compatible waste container.[3] 2.2. Do not mix with other waste: Do not mix 3,5-
Dibromo-4-hydroxybenzoic acid waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[3] 2.3. Label the

container: The waste container must be labeled with the full chemical name ("3,5-Dibromo-4-
hydroxybenzoic acid"), the associated hazards (e.g., "Toxic," "Irritant," "Marine Pollutant"),

and the accumulation start date.

3.0 Storage Pending Disposal

3.1. Store in a secure location: Store the sealed waste container in a designated and secure

waste accumulation area.[4][5] 3.2. Ensure proper storage conditions: The storage area should

be cool, dry, and well-ventilated. Keep the container tightly closed.[4][5]

4.0 Final Disposal

4.1. Consult institutional guidelines: Contact your institution's EHS office to arrange for the

pickup and disposal of the chemical waste. 4.2. Professional disposal is mandatory: 3,5-
Dibromo-4-hydroxybenzoic acid must be disposed of through a licensed waste disposal

company in accordance with all local, state, and federal regulations.[3][4][5] Do not attempt to

dispose of this chemical down the drain or in regular trash.[3][6]

Visual Workflow for Disposal Decision Making
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Caption: Disposal workflow for 3,5-Dibromo-4-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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